2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-methyl-3-[2-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O2/c1-9-10(6-4-7-11(9)14(19)20)12-5-2-3-8-13(12)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: INIFHCPAJHBDGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C15H11F3O2
• DSSTOX Substance ID: DTXSID10691120
• Molecular Weight: 280.24 g/mol
• CAS RN: 1261603-97-7

Description

2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% (2M3TFPB) is a compound belonging to the class of organic compounds known as phenylbenzoic acids. It is an aromatic compound, composed of two aromatic rings, and is soluble in most organic solvents. 2M3TFPB is used in a variety of scientific research applications, including organic synthesis, drug delivery, and spectroscopy.

Scientific Research Applications

2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% has a wide range of scientific research applications. It is used in organic synthesis, drug delivery, and spectroscopy. In organic synthesis, it is used as a starting material for the synthesis of various compounds, such as 2-methyl-3-trifluoromethylphenylbenzamide and 2-methyl-3-trifluoromethylphenylbenzoic acid hydrate. In drug delivery, it can be used as a prodrug to facilitate the delivery of drugs to target tissues. In spectroscopy, it can be used as an internal standard in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of various enzymes, including cyclooxygenase, lipoxygenase, and xanthine oxidase. In addition, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other chemicals.
Biochemical and Physiological Effects
2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that the compound has anti-inflammatory, anti-oxidative, and anti-cancer effects. In addition, it has been shown to inhibit the activity of several enzymes, including cyclooxygenase, lipoxygenase, and xanthine oxidase. These effects suggest that 2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The use of 2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. In addition, it is soluble in most organic solvents, making it easy to work with. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound and is prone to hydrolysis and oxidation. Furthermore, it can be toxic if inhaled or ingested, so it should be handled with care.

Future Directions

The potential applications of 2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% in scientific research are vast and many future directions for research can be identified. One potential direction is the development of new synthetic methods for the production of the compound. Another potential direction is the exploration of its therapeutic potential in the treatment of various diseases. Additionally, further research is needed to elucidate the biochemical and physiological effects of the compound and to explore its potential as a drug delivery system. Finally, further studies are needed to explore the potential of 2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% as an internal standard in HPLC and GC analyses.

Synthesis Methods

2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% can be synthesized through a variety of methods. The most common synthesis method involves the reaction of 2-methyl-3-bromophenylbenzoic acid with trifluoroacetic anhydride in the presence of a base such as pyridine or triethylamine. The reaction is carried out at room temperature and yields a product with 95% purity. Other methods for synthesis of 2-Methyl-3-(2-trifluoromethylphenyl)benzoic acid, 95% include the reaction of 2-methyl-3-chlorophenylbenzoic acid with trifluoroacetic anhydride and the reaction of 2-methyl-3-iodophenylbenzoic acid with trifluoroacetic anhydride.